Cas no 2228186-21-6 (2-(dimethylamino)-4-fluorophenylmethanethiol)

• Product Name: 2-(dimethylamino)-4-fluorophenylmethanethiol
• CAS No: 2228186-21-6
• MF: C₉H₁₂FNS
• MW: 185.261684417725
• CID: 6046343
• PubChem ID: 165613783
• Update Time: 2025-10-23

2-(dimethylamino)-4-fluorophenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4-fluorophenylmethanethiol
• 2228186-21-6
• [2-(dimethylamino)-4-fluorophenyl]methanethiol
• EN300-1734097

• Inchi： 1S/C9H12FNS/c1-11(2)9-5-8(10)4-3-7(9)6-12/h3-5,12H,6H2,1-2H3
• InChI Key： OLTZZCPFJLPARO-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1N(C)C)F

Computed Properties

• Exact Mass: 185.06744872g/mol
• Monoisotopic Mass: 185.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 4.2Ų

Additional information on 2-(dimethylamino)-4-fluorophenylmethanethiol

Professional Introduction to Compound with CAS No. 2228186-21-6 and Product Name: 2-(dimethylamino)-4-fluorophenylmethanethiol

The compound with the CAS number 2228186-21-6 and the product name 2-(dimethylamino)-4-fluorophenylmethanethiol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The presence of both a dimethylamino group and a fluorophenyl moiety in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.

In recent years, the study of 2-(dimethylamino)-4-fluorophenylmethanethiol has been closely associated with advancements in drug discovery and molecular design. The fluorine atom in the phenyl ring is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in many pharmacological agents. This feature has led researchers to investigate its role in developing novel therapeutic compounds that target specific biological pathways. The dimethylamino group, on the other hand, contributes to the compound's basicity and can influence its interaction with acidic moieties in biological systems.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The methanethiol moiety provides a reactive site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, it can be used as an intermediate in synthesizing more intricate structures that mimic natural products or designed molecules with enhanced pharmacological activity. Such modifications are crucial for optimizing drug candidates for efficacy and safety.

The latest research in this domain has highlighted the compound's utility in developing small-molecule inhibitors. Studies have demonstrated that derivatives of 2-(dimethylamino)-4-fluorophenylmethanethiol can interact with various enzymes and receptors, potentially leading to the creation of new treatments for diseases such as cancer, inflammation, and neurodegenerative disorders. The fluorine atom's electronic properties are particularly significant here, as they can modulate the compound's binding affinity and selectivity. This has opened up new avenues for designing molecules that can precisely target pathological processes without affecting healthy tissues.

Moreover, the compound's structural features make it an attractive candidate for computational studies. Molecular modeling techniques have been employed to predict how 2-(dimethylamino)-4-fluorophenylmethanethiol might behave in different environments, including within biological systems. These simulations have provided valuable insights into its potential interactions with proteins, nucleic acids, and other biomolecules. Such information is critical for understanding its mechanism of action and for guiding the design of next-generation derivatives with improved properties.

In addition to its pharmacological potential, 2-(dimethylamino)-4-fluorophenylmethanethiol has shown promise in materials science applications. Its unique chemical composition allows it to be incorporated into polymers and other materials where specific functionalities are required. For example, it can serve as a crosslinking agent or a modifier to enhance material stability and durability. The presence of both electron-donating and electron-withdrawing groups in its structure makes it particularly versatile in this regard.

The synthesis of 2-(dimethylamino)-4-fluorophenylmethanethiol itself is an intriguing challenge that has driven innovation in synthetic chemistry. Researchers have developed novel methodologies to construct its molecular framework efficiently while maintaining high purity standards. These synthetic strategies not only contribute to the availability of the compound for research purposes but also advance the broader field of organic synthesis by introducing new techniques and reagents.

As our understanding of biochemical pathways continues to expand, the demand for specialized compounds like 2-(dimethylamino)-4-fluorophenylmethanethiol is likely to grow. Its multifaceted applications span from drug development to advanced materials, making it a cornerstone of modern chemical research. The ongoing exploration of its properties and potential uses underscores its importance as a scientific resource.

In conclusion, 2-(dimethylamino)-4-fluorophenylmethanethiol (CAS No. 2228186-21-6) stands out as a remarkable compound with broad implications across multiple scientific disciplines. Its unique structural features, coupled with its reactivity and versatility, make it a cornerstone of current research efforts aimed at addressing complex biological challenges through innovative chemical solutions.